Cas no 89115-85-5 (9,10-Anthracenedione, 1,4,4a,9a-tetrahydro-1-(1-methylethyl)-)

• Product Name: 9,10-Anthracenedione, 1,4,4a,9a-tetrahydro-1-(1-methylethyl)-
• CAS No: 89115-85-5
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 611668
• PubChem ID: 71322196
• Update Time: 2025-04-19

9,10-Anthracenedione, 1,4,4a,9a-tetrahydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,4,4a,9a-tetrahydro-1-(1-methylethyl)-
• 1-propan-2-yl-1,4,4a,9a-tetrahydroanthracene-9,10-dione
• 89115-85-5
• DTXSID90751913
• 1-(Propan-2-yl)-1,4,4a,9a-tetrahydroanthracene-9,10-dione

• Inchi： 1S/C17H18O2/c1-10(2)11-8-5-9-14-15(11)17(19)13-7-4-3-6-12(13)16(14)18/h3-8,10-11,14-15H,9H2,1-2H3
• InChI Key： HOZIFJRRYKRAPB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2CC=CC(C(C)C)C21)=O

Computed Properties

• Exact Mass: 254.130679813g/mol
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų